Cas no 70179-65-6 (2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide)
70179-65-6 structure
Product Name:2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide
CAS No:70179-65-6
MF:C8H11O2P
MW:170.145503282547
CID:974732
PubChem ID:328228
Update Time:2025-04-19
2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide
- 2-Hydroxy-1,3,4,7-tetrahydroisophosphindol-2-oxid
- 2-hydroxy-1,3,4,7-tetrahydroisophosphindole-2-oxide
- AC1L7262
- NSC306212
- CHEMBL2137106
- MLS003115833
- DTXSID60316735
- 2-Oxo-2,3,4,7-tetrahydro-1H-2I>>5-isophosphindol-2-ol
- SMR001831399
- NSC-306212
- 70179-65-6
-
- Inchi: 1S/C8H11O2P/c9-11(10)5-7-3-1-2-4-8(7)6-11/h1-2H,3-6H2,(H,9,10)
- InChI Key: NSPSYILLKKDVDO-UHFFFAOYSA-N
- SMILES: P1(CC2CC=CCC=2C1)(=O)O
Computed Properties
- Exact Mass: 170.04973
- Monoisotopic Mass: 170.04966659g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 1.91700
2-hydroxy-1,3,4,7-tetrahydroisophosphindole 2-oxide Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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